Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate
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Description
Methyl 2-cyano-2-(3-tetrahydrothienylidene)acetate is an organic compound with the chemical formula C9H11NO2S . It is a colorless to yellow liquid with a peculiar odor . This compound is used as an intermediate product in pharmaceutical organic synthesis as well as in the synthesis of some biologically active compounds used in agriculture .
Synthesis Analysis
This compound can be synthesized from Tetrahydrothiophen-3-one and Methyl cyanoacetate . Methyl cyanoacetate is also an intermediate product in pharmaceutical organic synthesis .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H11NO2S . The molecular weight of this compound is 183.23 g/mol.Physical and Chemical Properties Analysis
This compound is a colorless to yellow liquid with a peculiar odor . More detailed physical and chemical properties such as melting point, boiling point, and density can be found on various chemical databases .Properties
CAS No. |
40548-04-7 |
---|---|
Molecular Formula |
C8H9NO2S |
Molecular Weight |
183.23 g/mol |
IUPAC Name |
methyl (2E)-2-cyano-2-(thiolan-3-ylidene)acetate |
InChI |
InChI=1S/C8H9NO2S/c1-11-8(10)7(4-9)6-2-3-12-5-6/h2-3,5H2,1H3/b7-6+ |
InChI Key |
RCOYMKATAQYOSH-VOTSOKGWSA-N |
Isomeric SMILES |
COC(=O)/C(=C/1\CCSC1)/C#N |
SMILES |
COC(=O)C(=C1CCSC1)C#N |
Canonical SMILES |
COC(=O)C(=C1CCSC1)C#N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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